Cas no 41159-04-0 (2-(2,4,6-trimethylphenyl)-1,3-dithiolane)

• Product name: 2-(2,4,6-trimethylphenyl)-1,3-dithiolane
• CAS No: 41159-04-0
• MF: C₁₂H₁₆S₂
• MW: 224.385440826416
• CID: 1512570
• PubChem ID: 38771

2-(2,4,6-trimethylphenyl)-1,3-dithiolane Chemical and Physical Properties

Names and Identifiers

• 2-(2,4,6-trimethylphenyl)-1,3-dithiolane
• BRN 5739852
• AC1L20GQ
• LS-63270
• AL-182/11625013
• 2-Mesityl-1,3-dithiolane
• ZINC04652642
• 1,3-DITHIOLANE, 2-MESITYL-
• BRN 5739852; AC1L20GQ; LS-63270; AL-182/11625013; 2-Mesityl-1,3-dithiolane; ZINC04652642; 2-mesityl-1,3-dithiolane; 1,3-DITHIOLANE, 2-MESITYL-;
• DTXSID20194091
• 41159-04-0
• AKOS024321211

• Inchi： InChI=1S/C12H16S2/c1-8-6-9(2)11(10(3)7-8)12-13-4-5-14-12/h6-7,12H,4-5H2,1-3H3
• InChI Key： BZIGZWMJTGUUDI-UHFFFAOYSA-N
• SMILES： CC1=CC(=C(C(=C1)C)C2SCCS2)C

Computed Properties

• Exact Mass: 224.06948
• Monoisotopic Mass: 224.06934286g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.6Ų
• XLogP3: 4

Experimental Properties

• PSA: 0